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Compound of Interest

Compound Name:
Benzyltrimethylammonium

tribromide

Cat. No.: B8807881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on Benzyltrimethylammonium Tribromide, a

versatile reagent in organic synthesis.

Core Molecular Data
Benzyltrimethylammonium tribromide is a quaternary ammonium salt that functions as a

solid, stable source of bromine. Its properties make it a useful reagent for various chemical

transformations.

Molecular Information

The fundamental properties of Benzyltrimethylammonium tribromide are summarized below.

The molecular formula is C10H16Br3N.[1][2] Its molecular weight is approximately 389.96

g/mol .[1][3]
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Parameter Value

Molecular Formula C10H16Br3N

Molecular Weight 389.96 g/mol

CAS Number 111865-47-5

Appearance Yellow to orange crystalline powder

Melting Point 99-101 °C

Note: The provided data is based on publicly available chemical information.

Experimental Protocols and Visualizations
The request for detailed experimental protocols and signaling pathway diagrams is not

applicable to the determination of a compound's molecular weight. Such elements are relevant

for describing reaction mechanisms, biological interactions, or complex experimental

workflows, none of which are involved in establishing the fundamental molecular properties of a

chemical compound.

The molecular weight of a compound is a fundamental, calculated property derived from its

molecular formula and the atomic weights of its constituent elements. The process is a

straightforward calculation rather than an experimental procedure involving complex workflows

or signaling pathways.

Molecular Formula
(C10H16Br3N)

Summation of Atomic Weights

Atomic Weights
(C, H, Br, N)

Molecular Weight
(389.96 g/mol)
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Caption: Calculation of Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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